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Dolutegravir RR Isomer Dolutegravir RR Isomer
Brand Name: Vulcanchem
CAS No.: 1357289-29-2
VCID: VC0110837
InChI: InChI=1S/C20H19F2N3O5/c1-10-4-5-30-15-9-24-8-13(17(26)18(27)16(24)20(29)25(10)15)19(28)23-7-11-2-3-12(21)6-14(11)22/h2-3,6,8,10,15,27H,4-5,7,9H2,1H3,(H,23,28)/t10-,15-/m1/s1
SMILES: CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)O
Molecular Formula: C₂₀H₁₉F₂N₃O₅
Molecular Weight: 419.38

Dolutegravir RR Isomer

CAS No.: 1357289-29-2

Reference Standards

VCID: VC0110837

Molecular Formula: C₂₀H₁₉F₂N₃O₅

Molecular Weight: 419.38

Dolutegravir RR Isomer - 1357289-29-2

CAS No. 1357289-29-2
Product Name Dolutegravir RR Isomer
Molecular Formula C₂₀H₁₉F₂N₃O₅
Molecular Weight 419.38
IUPAC Name (3R,7R)-N-[(2,4-difluorophenyl)methyl]-11-hydroxy-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-13-carboxamide
Standard InChI InChI=1S/C20H19F2N3O5/c1-10-4-5-30-15-9-24-8-13(17(26)18(27)16(24)20(29)25(10)15)19(28)23-7-11-2-3-12(21)6-14(11)22/h2-3,6,8,10,15,27H,4-5,7,9H2,1H3,(H,23,28)/t10-,15-/m1/s1
SMILES CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)O
Synonyms (4R,​12aR)​-N-​[(2,​4-Difluorophenyl)​methyl]​-​3,​4,​6,​8,​12,​12a-​hexahydro-​7-​hydroxy-​4-​methyl-​6,​8-​dioxo-​2H-pPyrido[1’,​2’:4,​5]​pyrazino[2,​1-​b]​[1,​3]​oxazine-​9-​carboxamide
PubChem Compound 117853640
Last Modified Jan 08 2022
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